![molecular formula C17H21ClN2O4 B7342330 (2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide](/img/structure/B7342330.png)
(2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide
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Overview
Description
(2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as 'CP-122,288' and is used in various scientific studies due to its unique properties.
Mechanism of Action
(2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide binds to the dopamine D3 receptor and acts as an antagonist. This binding results in a decrease in dopamine release, which is believed to be responsible for the compound's effects on drug addiction and Parkinson's disease. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, although the exact mechanism of action is not yet fully understood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can decrease dopamine release, which is believed to be responsible for its effects on drug addiction and Parkinson's disease. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, although the exact mechanism of action is not yet fully understood.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide in lab experiments is its ability to bind to the dopamine D3 receptor. This allows for the study of the effects of dopamine release on various physiological and biochemical processes. However, one limitation of using this compound is its specificity for the dopamine D3 receptor. This limits its use in studies that do not involve the dopamine D3 receptor.
Future Directions
There are several future directions for the use of (2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide in scientific research. One direction is the study of its effects on other neurotransmitters and receptors. Additionally, the development of more specific compounds that target the dopamine D3 receptor could lead to more effective treatments for drug addiction and Parkinson's disease. Finally, the use of this compound in combination with other compounds could lead to new treatments for depression, anxiety, and schizophrenia.
Conclusion:
This compound is a unique compound that has gained significant attention in the field of scientific research. Its ability to bind to the dopamine D3 receptor has made it a useful tool in the study of dopamine release and its effects on various physiological and biochemical processes. While there are limitations to its use, the future directions for the use of this compound in scientific research are promising.
Synthesis Methods
The synthesis of (2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide involves a multi-step process. The first step involves the synthesis of 2-chlorophenol, which is then converted to 2-chlorobenzoyl chloride. In the second step, 4-(2-chlorophenoxy)piperidine is synthesized using piperidine and 2-chlorobenzoyl chloride. Finally, this compound is synthesized by reacting 4-(2-chlorophenoxy)piperidine with oxalyl chloride and oxalyl amide.
Scientific Research Applications
(2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide has been used in various scientific studies due to its unique properties. This compound is known to bind to the dopamine D3 receptor and has been used in studies related to drug addiction and Parkinson's disease. Additionally, this compound has been used in studies related to depression, anxiety, and schizophrenia.
properties
IUPAC Name |
(2S,5R)-5-[4-(2-chlorophenoxy)piperidine-1-carbonyl]oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O4/c18-12-3-1-2-4-13(12)23-11-7-9-20(10-8-11)17(22)15-6-5-14(24-15)16(19)21/h1-4,11,14-15H,5-10H2,(H2,19,21)/t14-,15+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLUYBRNTPMMRBJ-LSDHHAIUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1C(=O)N)C(=O)N2CCC(CC2)OC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](O[C@@H]1C(=O)N)C(=O)N2CCC(CC2)OC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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